Cas no 2172461-97-9 (1-3-amino-3-(4-methoxy-2-methylphenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-amino-3-(4-methoxy-2-methylphenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172461-97-9
• MF: C₁₄H₁₇F₃N₂O₂
• MW: 302.292194128037
• CID: 5870365
• PubChem ID: 165597408
• Update Time: 2025-10-19

1-3-amino-3-(4-methoxy-2-methylphenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-amino-3-(4-methoxy-2-methylphenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
• EN300-1623799
• 1-[3-amino-3-(4-methoxy-2-methylphenyl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
• 2172461-97-9

• Inchi： 1S/C14H17F3N2O2/c1-9-7-10(21-2)3-4-11(9)13(18)5-6-19(8-13)12(20)14(15,16)17/h3-4,7H,5-6,8,18H2,1-2H3
• InChI Key： FEPHOYDVFXQQNR-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2C=CC(=CC=2C)OC)(C1)N)=O)(F)F

Computed Properties

• Exact Mass: 302.12421228g/mol
• Monoisotopic Mass: 302.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-3-amino-3-(4-methoxy-2-methylphenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

1-3-Amino-3-(4-Methoxy-2-Methylphenyl)Pyrrolidin-1-Yl-2,2,2-Trifluoroethan-1-One

Introduction to CAS No. 2172461-97-9

The compound 1-3-amino-3-(4-methoxy-2-methylphenyl)pyrrolidin-1-ylium 2,2,2-trifluoroacetate, identified by the CAS Registry Number No. 2172461-97-9, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug discovery. This compound is notable for its unique structural features, which include a pyrrolidine ring substituted with an amino group and a trifluoroacetyl group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive compounds.

Recent advancements in chemical synthesis have highlighted the importance of such molecules in the development of novel pharmaceutical agents. The pyrrolidine ring, a five-membered cyclic amine, is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The substitution pattern of this compound further enhances its potential for use in medicinal chemistry applications.

The 4-methoxy group attached to the aromatic ring introduces electron-donating effects, which can influence the compound's reactivity and stability. Similarly, the trifluoroacetyl group contributes to the molecule's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

Structural Analysis and Synthesis

The synthesis of CAS No. 2172461-97-9 involves a series of well-defined steps that highlight the versatility of modern organic chemistry techniques. The starting material is typically derived from a substituted pyrrolidine intermediate, which undergoes nucleophilic acylation to introduce the trifluoroacetyl group. This reaction is often facilitated by the use of coupling agents or activating reagents to ensure high yields and selectivity.

Recent studies have explored alternative synthetic pathways that utilize environmentally friendly conditions or catalytic systems to improve the efficiency and sustainability of the synthesis process. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Biological Activity and Applications

The biological activity of CAS No. 2172461